Cas no 6143-29-9 (5-Norbornene-2-yl Acetate)

• Product Name: 5-Norbornene-2-yl Acetate
• CAS No: 6143-29-9
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• MDL: MFCD00167565
• CID: 510664
• PubChem ID: 24846777
• Update Time: 2025-05-21

5-Norbornene-2-yl Acetate Chemical and Physical Properties

Names and Identifiers

• 5-Norbornene-2-yl acetate
• 5-NORBORNEN-2-YL ACETATE
• BICYCLO[2.2.1]-5-HEPTEN-2-YL ACETATE
• TIMTEC-BB SBB008463
• 2-acetoxy-5-norbornene
• 5-Norbornen-2-yl acetate, mixture of endo and exo
• Acetic acid, 5-norbornen-2-yl ester
• Acetic acid, bicyclo[2.2.1]hept-5-en-2-yl ester
• Bicyclo[2.2.1]hept-5-en-2-ol, acetate
• norborn-5-en-2-yl acetate
• 5-Norbornene-2-ol acetate
• 5-(Acetoxy)bicyclo[2.2.1]hepta-2-ene
• 5-Acetoxybicyclo[2.2.1]hept-2-ene
• 5-Acetoxynorborn-2-ene
• Acetic acid norborn-5-en-2-yl ester
• Bicyclo[2.2.1]hepta-2-ene-5-ol acetate
• Norborna-5-ene-2-ol acetate
• 5-Norbornen-2-yl Acetate (endo- and exo- mixture)
• 5-Norbornene-2-yl
• Bicyclo[2.2.1]hept-5-en-2-ol,2-acetate
• Acetic Acid Bicyclo[2.2.1]hept-5-en-2-yl Ester (endo- and exo- mixture)
• Acetic Acid 5-Norbornen-2-yl Ester (endo- and exo- mixture)
• Bicyclo[2.2.1]hept-5-en-2-yl Acetate (endo- and exo- mixture)
• Bicyclo[2.2.1]hept-5-en-2-yl acetate
• DRWRVXAXXGJZIO-UHFFFAOYSA-N
• Acetic Acid 5-Norbornen-2-yl Ester
• Bicyclo(2.2.1)hept-5-en-2-ol, acetate
• Acetic Acid Bicyclo[2.2.1]hept-5-en-2-yl Ester
• 5-Norbonen-2-yl acetate
• 5-Norbornen-2-ol, acetate
• 5-Norbornen-2-yl acetate,mixture of endo and exo
• SY036885
• NSC 29887
• MFCD00167565
• AKOS015837879
• 26936-09-4
• J-500353
• 5257-37-4
• SCHEMBL301572
• 2-bicyclo[2.2.1]hept-5-enyl acetate
• (1R,4R)-bicyclo[2.2.1]hept-5-en-2-yl acetate
• NSC29887
• EINECS 228-144-1
• N0895
• AI3-08988
• 6143-29-9
• Bicyclo[2.2.1]hept-5-en-2-yl acetate #
• 737803-18-8
• NSC128686
• AC8024
• NSC-128686
• CS-W018092
• DS-1876
• NSC-29887
• NS00045529
• DB-029186
• Bicyclo[2.2.1]hept-5-en-2-ylacetate
• 5-Norbornene-2-yl Acetate

• MDL： MFCD00167565
• Inchi： 1S/C9H12O2/c1-6(10)11-9-5-7-2-3-8(9)4-7/h2-3,7-9H,4-5H2,1H3
• InChI Key： DRWRVXAXXGJZIO-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1CC2C=CC1C2

Computed Properties

• Exact Mass: 152.08400
• Monoisotopic Mass: 152.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 1.044 g/mL at 25 °C(lit.)
• Boiling Point: 73°C/11mmHg(lit.)
• Flash Point: Fahrenheit: 143.6 ° f
  Celsius: 62 ° c
  
• Refractive Index: n20/D 1.47(lit.)
• PSA: 26.30000
• LogP: 1.51410
• Solubility: Not determined

5-Norbornene-2-yl Acetate Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 5-Norbornene-2-yl Acetate

Comprehensive Guide to 5-Norbornene-2-yl Acetate (CAS No. 6143-29-9): Properties, Applications, and Industry Insights

5-Norbornene-2-yl Acetate (CAS No. 6143-29-9) is a specialized organic compound widely recognized for its unique molecular structure and versatile applications in polymer chemistry, adhesives, and advanced material science. This bicyclic derivative of norbornene features an acetate functional group, which enhances its reactivity and compatibility with various industrial processes. As sustainability and high-performance materials dominate global discussions, this compound has gained attention for its role in green chemistry initiatives and bio-based polymer development.

The chemical’s molecular formula C9H12O2 and molecular weight 152.19 g/mol make it a lightweight yet robust building block for synthesizing thermosetting resins and cross-linked polymers. Researchers frequently explore its potential in UV-curable coatings, a trending topic due to the demand for eco-friendly alternatives to traditional solvents. Its low volatility and high thermal stability align with modern industrial priorities, such as reducing VOC emissions and improving energy efficiency.

In the context of search engine trends, queries like "5-Norbornene-2-yl Acetate uses in adhesives" or "CAS 6143-29-9 safety data" reflect growing interest in its practical applications and regulatory compliance. Notably, the compound’s role in 3D printing materials has surged in popularity, as additive manufacturing continues to revolutionize prototyping and production. Its ability to form highly cross-linked networks under mild conditions makes it ideal for photopolymer resins, a key area of innovation.

From a synthetic perspective, 5-Norbornene-2-yl Acetate is often synthesized via esterification reactions involving norbornene derivatives and acetic anhydride. This process highlights its relevance in catalytic chemistry, another hot topic in academic and industrial research. The compound’s stereochemistry also attracts attention, as its endo/exo isomerism influences polymerization kinetics—a frequent subject in polymer science forums and patents.

Environmental considerations further elevate the compound’s profile. With increasing searches for "biodegradable polymer additives", 5-Norbornene-2-yl Acetate is studied for its potential to enhance the degradability of synthetic materials without compromising performance. Its compatibility with renewable feedstocks positions it as a candidate for circular economy solutions, aligning with global sustainability goals like the UN’s SDGs.

In summary, 5-Norbornene-2-yl Acetate (CAS No. 6143-29-9) bridges cutting-edge research and industrial demand, offering solutions for green manufacturing, advanced materials, and emerging technologies. Its multifaceted applications ensure continued relevance in scientific literature and commercial markets, driven by evolving regulatory standards and technological advancements.